![molecular formula C9H11F2NO B3008030 N-(2,2-Difluorospiro[2.3]hexan-5-yl)prop-2-enamide CAS No. 2189893-46-5](/img/structure/B3008030.png)
N-(2,2-Difluorospiro[2.3]hexan-5-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,2-Difluorospiro[2.3]hexan-5-yl)prop-2-enamide, also known as DFH-SP-011, is a compound that has gained significant attention in the scientific community due to its potential applications in medical research. It is a small molecule inhibitor that targets the protein-protein interaction between MDM2 and p53, which is a pathway that is frequently dysregulated in cancer cells.
Mechanism of Action
N-(2,2-Difluorospiro[2.3]hexan-5-yl)prop-2-enamide targets the protein-protein interaction between MDM2 and p53. MDM2 is an E3 ubiquitin ligase that is responsible for the degradation of p53, which is a tumor suppressor protein. In normal cells, the interaction between MDM2 and p53 is tightly regulated, but in cancer cells, this pathway is frequently dysregulated, leading to the degradation of p53 and the promotion of cancer cell proliferation. This compound binds to the hydrophobic pocket on MDM2 and prevents it from interacting with p53, thereby stabilizing p53 and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and melanoma. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit their proliferation. In animal models, this compound has been shown to have significant anti-tumor activity and can potentially be used as a therapeutic agent for cancer.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,2-Difluorospiro[2.3]hexan-5-yl)prop-2-enamide is its potent anti-tumor activity and its ability to induce apoptosis in cancer cells. Additionally, this compound has been shown to have potential applications in other areas of medical research, such as neurodegenerative diseases and inflammation. However, one limitation of this compound is its low solubility, which can make it difficult to administer in vivo. Additionally, the synthesis of this compound is complex and requires several steps, which can make it difficult to produce large quantities of the compound.
Future Directions
Related to N-(2,2-Difluorospiro[2.3]hexan-5-yl)prop-2-enamide include improving the synthesis method to increase the yield and purity of the final product. Additionally, further studies are needed to determine the optimal dosage and administration of this compound in vivo. Finally, more research is needed to explore the potential applications of this compound in other areas of medical research, such as neurodegenerative diseases and inflammation.
Synthesis Methods
The synthesis of N-(2,2-Difluorospiro[2.3]hexan-5-yl)prop-2-enamide involves several steps, starting with the reaction of 2,2-difluoroethylamine and ethyl acrylate to form an intermediate product. This intermediate is then reacted with 2,3-dihydrofuran to produce the spirocyclic ring system. The final step involves the reaction of the spirocyclic compound with prop-2-enamide to form this compound. The overall yield of the synthesis is around 10%, and the purity of the final product can be improved through various purification techniques.
Scientific Research Applications
N-(2,2-Difluorospiro[2.3]hexan-5-yl)prop-2-enamide has been shown to have potential applications in cancer research. Specifically, it has been found to inhibit the interaction between MDM2 and p53, which is a pathway that is frequently dysregulated in cancer cells. By inhibiting this interaction, this compound can potentially induce apoptosis in cancer cells and prevent their proliferation. Additionally, this compound has been shown to have potential applications in other areas of medical research, such as neurodegenerative diseases and inflammation.
properties
IUPAC Name |
N-(2,2-difluorospiro[2.3]hexan-5-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO/c1-2-7(13)12-6-3-8(4-6)5-9(8,10)11/h2,6H,1,3-5H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQWGYEXVXHTKDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1CC2(C1)CC2(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.